N-(3-chloro-4-fluorophenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H16ClFN4O2S/c1-11-2-4-12(5-3-11)23-18(27)25-19-24-14(10-28-19)9-17(26)22-13-6-7-16(21)15(20)8-13/h2-8,10H,9H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: VGDPWHXKBFACGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C19H16ClFN4O2S
• Molecular Weight: 418.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide, commonly known as CFMTI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CFMTI is a thiazole-based compound that has shown promising results in various studies, making it a subject of interest for researchers worldwide.

Mechanism Of Action

The mechanism of action of CFMTI involves the inhibition of protein kinase CK2, which is known to be overexpressed in various cancers. By inhibiting CK2, CFMTI can potentially inhibit the growth of cancer cells and induce apoptosis.
Biochemical and Physiological Effects:
Studies have shown that CFMTI can induce apoptosis in cancer cells by inhibiting CK2. Additionally, CFMTI has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages And Limitations For Lab Experiments

One of the main advantages of CFMTI is its potential as a potent inhibitor of CK2, which makes it a promising candidate for drug discovery and cancer research. However, CFMTI has some limitations, including its low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are several future directions for CFMTI research, including its potential application in combination therapy for cancer treatment, its use as a tool for studying the role of CK2 in cellular processes, and its potential as a therapeutic agent for other diseases. Additionally, further research is needed to optimize the synthesis of CFMTI and improve its solubility in water to make it more accessible for use in experimental settings.
In conclusion, CFMTI is a promising compound that has shown potential applications in various scientific fields. Its potential as an inhibitor of CK2 makes it a promising candidate for drug discovery and cancer research, and further research is needed to explore its full potential.

Synthesis Methods

CFMTI can be synthesized through a multi-step process that involves the reaction of 3-chloro-4-fluoroaniline with p-tolyl isocyanate, followed by the reaction of the resulting product with thioacetic acid. The final step involves the reaction of the product with acetic anhydride to obtain CFMTI.

Scientific Research Applications

CFMTI has shown potential applications in various scientific fields, including medicinal chemistry, drug discovery, and cancer research. In medicinal chemistry, CFMTI has been studied as a potential inhibitor of protein kinase CK2, which is involved in various cellular processes, including cell growth and division. CFMTI has also been studied as a potential anticancer agent, as it has shown promising results in inhibiting the growth of cancer cells in vitro.